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Compound of Interest

Compound Name: 4-Chloro-3-nitrophenol

Cat. No.: B1362549

An In-depth Technical Guide to 4-Chloro-3-nitrophenol

This guide provides a comprehensive overview of 4-Chloro-3-nitrophenol, a significant
chemical compound utilized in various industrial syntheses. It is intended for researchers,
scientists, and professionals in drug development, offering detailed information on its chemical
identity, properties, synthesis, and biological interactions.

Chemical Identity and Structure

4-Chloro-3-nitrophenol is a chloronitrophenol compound.[1][2] Its formal IUPAC name is 4-
chloro-3-nitrophenol.[3][4] The chemical structure consists of a phenol ring substituted with a
chlorine atom at position 4 and a nitro group at position 3 relative to the hydroxyl group.

The molecular formula for this compound is CeHaCINOs.[3][5][6] It is also known by other
names such as 3-nitro-4-chlorophenol and 2-chloro-5-hydroxynitrobenzene.[3] The Chemical
Abstracts Service (CAS) registry number for 4-Chloro-3-nitrophenol is 610-78-6.[3][4][5][7]

Below is a diagram representing the logical relationship of the substituents on the phenol ring.
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Caption: Substituent positions on the 4-Chloro-3-nitrophenol molecule.

Physicochemical Properties

A summary of the key physical and chemical properties of 4-Chloro-3-nitrophenol is
presented in the table below. This data is essential for handling, storage, and application of the
compound in a laboratory or industrial setting.

Property Value

Molecular Weight 173.55 g/mol [3][5]

Appearance Solid[7]

Melting Point 125-128 °C[1][5]

Boiling Point 308.8 £ 27.0 °C at 760 mmHg][5]
Density 1.6 £ 0.1 g/cm3[5]

Flash Point 140.5 + 23.7 °C[5]

LogP (Octanol/Water Partition Coefficient)

2.66[5]

Vapor Pressure

0.0 £ 0.7 mmHg at 25°C[5]
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Experimental Protocols
Synthesis of 4-Chloro-3-nitrophenol

A documented method for the synthesis of 4-Chloro-3-nitrophenol involves the demethylation
of 4-chloro-3-nitroanisole.[8]

Materials:

4-chloro-3-nitroanisole (20 g)

e Acetic acid (67 ml)

e 47% (w/w) Hydrobromic acid (83 ml)

e Acetic anhydride (50 ml)

o Ethyl acetate

e Saturated aqueous sodium hydrogencarbonate solution

e Water

o Saturated aqueous sodium chloride solution

e Anhydrous magnesium sulfate

Toluene

Procedure:

o A mixture of 20 g of 4-chloro-3-nitroanisole, 67 ml of acetic acid, and 83 ml of 47% (w/w)
hydrobromic acid is prepared.[8]

e 50 ml of acetic anhydride is added to the mixture.[8]

e The mixture is refluxed for 8.5 hours.[8]
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» After the reaction is complete, the solvent is removed by distillation under reduced pressure.

[8]
e The residue is mixed with 300 ml of ethyl acetate and 500 ml of water.[8]

e The organic layer is separated and washed sequentially with a saturated aqueous sodium
hydrogencarbonate solution, water, and a saturated aqueous sodium chloride solution.[8]

e The washed organic layer is dried with anhydrous magnesium sulfate.[8]
e The solvent is removed by distillation under reduced pressure.[8]

e The resulting crystal is recrystallized from toluene to yield 15.5 g (83.6%) of 4-chloro-3-
nitrophenol.[8] The melting point of the purified product is 123.5-125.5 °C.[8]

The following diagram illustrates the workflow for the synthesis of 4-Chloro-3-nitrophenol.
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Caption: Workflow for the synthesis of 4-Chloro-3-nitrophenol.
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Biological Degradation

4-Chloro-3-nitrophenol is a compound of environmental interest due to its presence in
industrial wastewater.[5] Research has shown that certain microorganisms can degrade this
compound. Specifically, the bacterium Pseudomonas sp. JHN has been isolated and shown to
be capable of mineralizing 4-chloro-3-nitrophenol.[5] This bacterium can utilize 4-chloro-3-
nitrophenol as a sole source of carbon and energy.[1][2] The degradation pathway involves a
novel intermediate, 4-chlororesorcinol.[5]

The degradation pathway initiated by Pseudomonas sp. JHN is depicted below.
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Caption: Degradation pathway of 4-Chloro-3-nitrophenol by Pseudomonas sp. JHN.

Applications and Safety

4-Chloro-3-nitrophenol serves as an important building block in the synthesis of various
commercial products, including dyes, pharmaceuticals, explosives, and pesticides.[1][2]

From a safety perspective, 4-Chloro-3-nitrophenol is classified as harmful if swallowed,
harmful in contact with skin, and causes skin and serious eye irritation.[3] Appropriate personal
protective equipment, including gloves, safety goggles, and a lab coat, should be worn when
handling this chemical. Work should be conducted in a well-ventilated area or a chemical fume
hood.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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